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Compound of Interest

3,5-Dichlorophenyl methyl!
Compound Name:
sulphone

cat. No.: B1206587

An In-depth Technical Guide to 3,5-Dichlorophenyl Methyl Sulphone

This guide provides a comprehensive technical overview of 3,5-Dichlorophenyl methyl
sulphone (CAS 22821-89-2), a compound of interest for researchers in toxicology, drug
metabolism, and chemical synthesis. This document synthesizes available data to offer insights
into its properties, biological significance, and handling, tailored for professionals in the
scientific community.

Core Compound Identity and Physicochemical
Properties

3,5-Dichlorophenyl methyl sulphone, with the CAS number 22821-89-2, is a chlorinated
aromatic sulfone.[1] Its core structure consists of a benzene ring substituted with two chlorine
atoms at the 3 and 5 positions and a methyl sulfonyl group (-SO2CHs) at the 1 position. This
substitution pattern dictates its chemical reactivity and biological interactions.

The compound is commercially available, typically with a purity of 98% or higher, and is
categorized as a research chemical for laboratory use.[1][2] It is primarily intended for
professional manufacturing and research, not for direct consumer or medical applications.[1]

Table 1: Physicochemical Properties of 3,5-Dichlorophenyl Methyl Sulphone
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Property Value Source(s)

CAS Number 22821-89-2 [1]I3]

Molecular Formula C7HeCl202S [1]

Molecular Weight 225.1 g/mol [1]
1,3-Dichloro-5-

Synonyms (methylsulfonyl)benzene, 3,5- [4115]
DCPMS

Purity (Typical) >98% [1]
0O=S(C1=CC(Cl)=CC(Cl)=C1)

SMILES Code [3]
(C)=0

N Room temperature, sealed in a
Storage Conditions ) [11[3]
dry environment

Note: Specific experimental data such as melting point, boiling point, and solubility are not
consistently reported in publicly available literature. Researchers should perform their own
characterization or consult supplier-specific documentation.

Synthesis Pathway: A Representative Method

While a specific, detailed synthesis protocol for 3,5-Dichlorophenyl methyl sulphone is not
widely published, a plausible and efficient route can be extrapolated from general methods for
preparing aryl methyl sulfones.[6] A common approach involves the reaction of a corresponding
sulfonyl chloride with a methylating agent. A more direct route starts from 3,5-
dichlorobenzenesulfonyl chloride.

A generalized two-step method starting from a substituted benzenesulfonyl chloride has been
reported to have yields over 85%, making it suitable for scalable production.[6] This process
involves:

e Reduction: The substituted benzenesulfonyl chloride is reduced to a phenyl-sulfinic acid
intermediate.
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o Methylation: The intermediate is then methylated, for example, using dimethyl sulfate, to
yield the final phenyl methyl sulfone derivative.[6]

Below is a conceptual workflow for this synthesis.
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Step 1: Reduction

3,5-Dichlorobenzenesulfonyl Chloride Reducing Agent
(Starting Material) (e.g., Sodium Sulfite)

in aqueous solution

Sodium 3,5-Dichlorobenzenesulfinate
(Intermediate)

Step 2: Methylation

(( Methylating Agent Reaction in solvent

e.g., Dimethyl Sulfate)

A4

3,5-Dichlorophenyl Methyl Sulphone
(Final Product)

Purification

(Crude ProducD

Purification
(e.g., Recrystallization, Chromatography)

(Pure Product (298%))
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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